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Compound of Interest

Compound Name:

(S)-2-((tert-

Butoxycarbonyl)amino)-3-

mercaptopropanoic acid

CAS No.: 149270-12-2

Cat. No.: B558543

Get Quote

Executive Summary
N-(tert-Butoxycarbonyl)-L-cysteine (N-Boc-L-cysteine) represents a pivotal "chameleon"

intermediate in modern peptide chemistry and bioconjugation. Unlike its S-protected

counterparts (e.g., Boc-Cys(Trt)-OH), this molecule presents a free sulfhydryl group alongside

an acid-labile N-terminal protection. This unique architecture makes it indispensable for site-

specific modifications, including the synthesis of Antibody-Drug Conjugates (ADCs), Native

Chemical Ligation (NCL) segments, and peptide stapling.

However, its utility comes with a penalty: thermodynamic instability. The free thiol is prone to

rapid oxidation, forming the disulfide dimer (N,N'-Di-Boc-L-cystine). This guide provides the

physiochemical data, handling protocols, and reactivity maps required to master this reagent in

high-stakes research environments.
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The following data aggregates validated experimental values. Note the distinct optical rotation

compared to its dimer, which serves as a critical purity checkpoint.

Table 1: Core Chemical & Physical Data
Property Specification Notes

Chemical Name
N-(tert-Butoxycarbonyl)-L-

cysteine

CAS Number 20887-95-0
Distinct from dimer (CAS

10389-65-8)

Molecular Formula C₈H₁₅NO₄S

Molecular Weight 221.28 g/mol

Appearance
White to off-white crystalline

powder
Hygroscopic

Melting Point 76 – 79 °C
Sharp range indicates high

purity

Optical Rotation (c=1 in Ethanol) [1]

Solubility

Soluble: DMF, DCM, EtOH,

EtOAcInsoluble: Water,

Hexane

Lipophilic Boc group reduces

water solubility

pKa Values -COOH: ~3.0Thiol (-SH): ~8.3
Thiol acidity drives

nucleophilicity

Critical Quality Attribute (CQA): A shift in optical rotation from positive (+10°) to strongly

negative (-120° in AcOH) indicates significant oxidation to the dimer, N,N'-Di-Boc-L-cystine [2].

Molecular Architecture & Reactivity Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Boc-L-cysteine is defined by two orthogonal reactive centers and one protecting group.

Understanding the interplay between the Boc carbamate and the free Thiol is essential for

designing successful synthetic routes.

The Reactivity Map
The molecule undergoes three primary transformation pathways:

Oxidation (Undesired): Spontaneous dimerization in the presence of oxygen/trace metals.

S-Alkylation (Desired): Nucleophilic attack on electrophiles (maleimides, haloacetyls) to form

stable thioethers.

N-Deprotection: Acidolytic cleavage of the Boc group to regenerate the free amine.

Pathway Legend

N-Boc-L-Cysteine
(Free Thiol)

N,N'-Di-Boc-L-Cystine
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Electrophile (R-X)
pH 6.5-7.5

H-Cys-OH
(Free Amine)

TFA or HCl
(Acidolysis)

Red: Degradation
Green: Bioconjugation
Yellow: Deprotection
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Figure 1: Reactivity landscape of N-Boc-L-Cysteine.[1][2][3][4][5][6][7][8] The oxidation pathway

(Red) competes with the desired alkylation (Green).

Protocol: Handling & Stabilization
Trustworthiness: This protocol is designed to mitigate the high oxidation potential of the free

thiol. It employs a "Degas-Reduce-React" workflow standard in high-fidelity peptide labs.
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Materials Required[1][2][9][10][11][12][13][14][15]
N-Boc-L-Cysteine (stored at -20°C).[5]

Solvent: DMF or DCM (Anhydrous).

Reducing Agent: TCEP[9][10]·HCl (Tris(2-carboxyethyl)phosphine) or DTT.

Inert Gas: Argon or Nitrogen.

Step-by-Step Workflow
Solvent Preparation (Degassing):

Sparge the required volume of DMF with Argon for at least 15 minutes prior to use. This

removes dissolved oxygen that catalyzes disulfide formation.

Solubilization:

Weigh N-Boc-L-Cysteine quickly; minimize exposure to air.

Dissolve in degassed DMF to a concentration of 0.1 – 0.5 M.

In-Situ Reduction (The Safety Net):

Add 2.5 mol% of TCEP·HCl relative to the cysteine derivative.[5][11]

Why? TCEP selectively reduces any trace disulfides formed during storage without

interfering with most subsequent alkylation reactions (unlike DTT, which can compete in

some electrophilic additions).

Reaction:

Proceed immediately to the coupling or alkylation step.

pH Control: Maintain pH < 7.5. Above pH 8, the thiolate anion concentration increases,

drastically accelerating oxidation rates [3].
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Applications in Drug Development
Antibody-Drug Conjugates (ADCs)
N-Boc-L-cysteine serves as a critical linker precursor. In "Cysteine-based Conjugation," it is

often used to synthesize linkers that are subsequently attached to the antibody.[12]

Mechanism: The free carboxyl group is coupled to a cytotoxic payload (e.g., MMAE), while

the Boc-protected amine allows purification. Post-deprotection, the amine or the thiol (if

using orthogonal protection) binds to the antibody or a spacer.

Peptide Stapling & Macrocyclization
For peptides requiring stabilization of alpha-helical structures, N-Boc-L-Cysteine provides the

"handle" for stapling.

Workflow: Two cysteine residues (introduced via N-Boc-L-Cys) react with a bis-electrophile

(e.g., dibromoxylene) to "staple" the peptide backbone, locking it into a bioactive

conformation.

Native Chemical Ligation (NCL)
While N-terminal cysteines are usually generated from Thiazolidine (Thz) precursors, N-Boc-L-

Cysteine is used to synthesize C-terminal thioesters or specific N-terminal fragments where

immediate ligation is required upon cleavage.
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Figure 2: Typical workflow for utilizing N-Boc-L-Cysteine in ADC Linker Synthesis.

Storage & Stability
Temperature: Store long-term at -20°C. Short-term storage at 2-8°C is acceptable if

desiccated.

Atmosphere: Store under Argon or Nitrogen.

Shelf Life: 12 months if sealed. If the powder turns yellow or forms hard clumps, check

optical rotation; this usually indicates oxidation to the dimer.

Safety (SDS Summary)
Hazards: Irritant to eyes, respiratory system, and skin.

Handling: Use standard PPE (Gloves, Goggles, Lab Coat). Work within a fume hood to avoid

inhaling dust.
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First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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